Cas no 946368-21-4 (4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide)

4-Chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide is a synthetic organic compound featuring a quinoline core modified with a propanoyl group and a 4-chlorobenzamide substituent. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate or scaffold for developing bioactive molecules. The presence of the chloro and benzamide groups may enhance binding affinity in target interactions, while the dihydroquinoline moiety offers stability and synthetic versatility. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in the exploration of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and consistent performance in research applications.

4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide structure

946368-21-4 structure

Product Name:4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide

CAS No:946368-21-4

MF:C₁₉H₁₉ClN₂O₂

MW:342.819363832474

CID:5516137

Update Time:2025-10-16

4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
- Inchi： 1S/C19H19ClN2O2/c1-2-18(23)22-11-3-4-14-12-16(9-10-17(14)22)21-19(24)13-5-7-15(20)8-6-13/h5-10,12H,2-4,11H2,1H3,(H,21,24)
- InChI Key： HWPPLAPUDOOVFL-UHFFFAOYSA-N
- SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)CC)(=O)C1=CC=C(Cl)C=C1

4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2040-0434-2μmol	4-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide	946368-21-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2040-0434-1mg	4-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide	946368-21-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2040-0434-2mg	4-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide	946368-21-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2040-0434-3mg	4-chloro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide	946368-21-4	90%+	3mg	$63.0	2023-05-17

4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide Related Literature

1. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide

4-Chloro-N-(1-Propanoyl-3,4-Dihydro-2H-Quinolin-6-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 946368-21-4, known as 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which combines a benzamide moiety with a propanoyl-substituted quinoline derivative. The integration of these functional groups imparts unique chemical and biological properties, making it a subject of extensive research.

4-Chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide belongs to the class of heterocyclic compounds, which are characterized by the presence of one or more atoms other than carbon in their ring structures. The quinoline moiety, a bicyclic structure consisting of a benzene ring fused to a pyridine ring, is a key feature of this compound. The substitution pattern on the quinoline ring plays a crucial role in determining its reactivity and biological activity. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in the development of anticancer agents and anti-inflammatory drugs.

The synthesis of 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide involves a series of intricate organic reactions. Researchers have employed various strategies to optimize the synthesis process, including the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These advancements have not only improved the yield but also enhanced the purity of the final product. The compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and HRMS (High Resolution Mass Spectrometry), ensuring its identity and structural integrity.

One of the most promising applications of 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide lies in its potential as a therapeutic agent. Recent studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and inflammation. For instance, research published in *Nature Communications* revealed that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This finding has opened new avenues for its use in anticancer therapy.

In addition to its pharmacological applications, 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-Yl)benzamide has also shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as an emitting material in organic light-emitting diodes (OLEDs), where it exhibits favorable photoluminescence properties. Furthermore, its thermal stability has been tested under various conditions, making it suitable for high-performance materials.

The toxicity profile of 4-chloro-N-(1-propanoyl-3,4-dihydro-quinoLinolYl)benzamide has been extensively studied to assess its safety for human use. Preclinical studies indicate that it exhibits low toxicity at therapeutic concentrations, with minimal adverse effects on normal cells. This characteristic is particularly important for its potential use as a drug candidate. However, further long-term toxicity studies are required to fully understand its safety profile.

In conclusion, 4-chloro-N-(1-propanoyl-quinoLinolYl)benzamide is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in advancing drug development and materials science.